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Comparison . .

NODAGA DOTA Key Supporting Evidence
Aspect
In Vivo Generally Prone to transchelation & Lower liver uptake with NODAGA
Stability higher [1] [2] [3] demetallation [4] [2] [3] indicates better complex stability [1]

[3] [5].

| Liver Uptake | Significantly lower [1] [3] [5] | Significantly higher [1] [3] | In a clinical PSMA study, liver
uptake for 64Cu-NODAGA-PSMA-3Q was 4.04 %ID/g vs. 8.18 %ID/g for 64Cu-DOTA-PSMA-3Q [3]. | |
Tumor Retention | Variable; can clear faster [3] | Often better long-term retention [3] | In a PSMA-3Q study,
DOTA showed significantly better tumor retention at 24 hours compared to NOTA (a chelator very
similar to NODAGA) [3]. | | Tumor Uptake | Comparable to DOTA [1] | Comparable to NODAGA [1] | In
an EpCAM-targeting study, tumor uptake at 24h was similar: ~13.2-13.4 %ID/g for both agents [1]. | |
Labeling Conditions | Milder (Room Temperature) [1] [2] | More forcing (Elevated Temperature, ~40-50°C)
[1] [2] | Mild conditions with NODAGA are more suitable for sensitive biomolecules like antibodies [1] [2]. |

Detailed Experimental Data and Protocols

Here is a closer look at the key experiments that generated the data in the summary table.
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Experiment 1: Comparison in a Prostate Cancer
Immunoconjugate Model

This study directly compared the two chelators when conjugated to an EpCAM-targeting monoclonal

antibody (mAb7) [1] [4].

e Objective: To determine if switching from DOTA to NODAGA could improve the in vivo performance
and imaging contrast of a 64Cu-labeled immunoconjugate.
¢ Methods:

o Conjugation & Radiolabeling: DOTA- and NODAGA-conjugates of mAb7 were synthesized.
Labeling with 64Cu was performed at 40°C for 1 hour for DOTA and at 25°C for 1 hour for
NODAGA [1].

o Biodistribution Study: The radiolabeled agents were injected into nude mice bearing PC3-
DsRed xenograft tumors. Organ uptake (%ID/g) was measured at 24 and 48 hours post-
injection [1].

¢ Key Results (Biodistribution at 24h): [1] | Organ/Tissue | 64Cu-DOTA-MADb7 (%ID/g) | 64Cu-
NODAGA-mMADb7 (%ID/g) | | :--- | :--- | :--- | | Tumor | 13.44 + 1.21 | 13.24 + 4.86 | | Liver | 11.98
0.92]8.77+£1.18 || Blood | 17.75 + 1.28 | 22.79 £ 1.60 |

e Conclusion: The 64Cu-NODAGA-mAb7 conjugate demonstrated lower liver accumulation and
higher blood activity, indicating superior in vivo stability. This resulted in a >2-fold higher tumor-to-
prostate ratio, suggesting better ability to discriminate tumor tissue [1].

Experiment 2: Clinical Comparison in a PSMA-Targeting Tracer

This recent clinical study compared 64Cu-PSMA-3Q tracers using either NOTA or DOTA as chelators,
providing critical human data. NOTA's structure and copper complex stability are very similar to NODAGA,

making this a highly relevant comparison [3].

e Objective: To evaluate the efficacy and safety of 64Cu-DOTA-PSMA-3Q and 64Cu-NOTA-PSMA-3Q
and compare their biodistribution in patients with suspected prostate cancer [3].
¢ Methods:
o Radiolabeling: Both tracers were synthesized by manual labeling, achieving >98%
radiochemical purity [3].
o Clinical PETICT Imaging: 23 patients were imaged with both tracers. Standardized Uptake
Values (SUVSs) in various organs were measured and compared [3].
¢ Key Results (Clinical SUV Data): [3] | Organ/Gland | 64Cu-NOTA-PSMA-3Q (SUV) | 64Cu-DOTA-
PSMA-3Q (SUV) | | :--- | :--- | :--- | | Liver | 4.04 | 8.18 | | Parotid Gland | 20.98 | 16.30 | | Lacrimal
Gland | 17.73 | 10.84 | | Submandibular Gland | 20.26 | 17.28 |
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e Conclusion: The study confirmed that 64Cu-NOTA-PSMA-3Q has significantly lower liver uptake,
a key indicator of better in vivo stability. It also showed higher uptake in most salivary glands.
However, a separate preclinical arm of the study found that 64Cu-DOTA-PSMA-3Q had significantly

better tumor retention at 24 hours [3].

Key Takeaways for Chelator Selection

The experimental data leads to several strategic considerations:

e Prioritize NODAGA for lower background signal, especially in liver imaging, and for milder, more

biomolecule-friendly radiolabeling conditions [1] [2].
e Consider DOTA when the imaging time point is later (e.g., 48 hours for antibodies) and maximal

tumor retention at that time is critical [3].
e The choice is target and vector-dependent - the optimal chelator can vary based on the specific

targeting molecule (e.g., antibody vs. small peptide) and biological target [1] [3] [5].

To help visualize this decision-making process, the following workflow summarizes the key factors:
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Selecting a Chelator for 64Cu

Primary Concern: In Vivo Stability?

No

Imaging at Late Time-Points
(e.g., >24h for antibodies)?

Yes No Yes

Is Mild Radiolabeling

o anehi g 0L Essential for Biomolecule?

No Yes

Test Both Chelators

o S A Recommendation: NODAGA

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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